N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide

• IUPAC Name: N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C17H15IN2O2/c1-10(2)16(21)19-13-6-7-15-14(9-13)20-17(22-15)11-4-3-5-12(18)8-11/h3-10H,1-2H3,(H,19,21)
• InChI Key: XCORGXZVSBOHGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)I
• Molecular Formula: C17H15IN2O2
• Molecular Weight: 406.22 g/mol

Description

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide is a chemical compound that belongs to the family of benzoxazole derivatives. It is commonly referred to as IBZM and is used as a radioligand in medical imaging studies of the dopamine D2 receptor.

Mechanism of Action

IBZM binds to the dopamine D2 receptor in the brain, which is involved in the regulation of movement, emotion, and motivation. By binding to this receptor, IBZM can be used to visualize and quantify the density and distribution of dopamine D2 receptors in the brain.
Biochemical and Physiological Effects:
IBZM has no known biochemical or physiological effects on the body, as it is primarily used as a radioligand in medical imaging studies.

Advantages and Limitations for Lab Experiments

The main advantage of using IBZM as a radioligand in medical imaging studies is its high selectivity for the dopamine D2 receptor. This allows for accurate and precise measurements of dopamine D2 receptor density and distribution in the brain. However, IBZM has a relatively short half-life, which limits its use in longitudinal studies.

Future Directions

1. Investigating the role of dopamine D2 receptors in the development of addiction and substance abuse disorders.
2. Developing new radioligands with longer half-lives for longitudinal studies.
3. Exploring the use of IBZM in the diagnosis and treatment of other neurological and psychiatric disorders.
4. Investigating the effects of dopamine D2 receptor agonists and antagonists on brain function and behavior.
5. Developing new imaging techniques to improve the resolution and accuracy of dopamine D2 receptor imaging studies.

Synthesis Methods

The synthesis of IBZM involves the reaction of 3-iodoaniline with 2-(2-hydroxyethyl)-1,3-benzoxazole in the presence of a coupling agent. The resulting intermediate is then reacted with 2-methylpropanoyl chloride to form the final product.

Scientific Research Applications

IBZM is primarily used in medical imaging studies to investigate the dopamine D2 receptor in the brain. It is commonly used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) studies to determine the density and distribution of dopamine D2 receptors in the brain. This information is useful in the diagnosis and treatment of various neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction.